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Compound of Interest

Compound Name: AT7519

Cat. No.: B1666106 Get Quote

For researchers and drug development professionals, the lifecycle of a chemical compound

extends beyond the benchtop. Proper disposal of potent molecules like AT7519, a multi-cyclin-

dependent kinase (CDK) inhibitor, is a critical component of laboratory safety and

environmental responsibility. This guide provides essential information and step-by-step

procedures for the safe handling and disposal of AT7519, ensuring the protection of personnel

and compliance with regulations.

Core Principles of AT7519 Disposal
While specific degradation protocols for AT7519 are not readily available, the foundational

principles of chemical waste management for hazardous compounds must be applied. AT7519
should be treated as a hazardous substance due to its biological potency and potential toxicity.

The Safety Data Sheet (SDS) for AT7519 (hydrochloride) advises that disposal must be made

according to official regulations and that the compound should not be allowed to enter sewers

or surface and ground water.[1] For guidance on handling structurally related compounds, it is

useful to consider protocols for other pyrazole-carboxamide derivatives, which are also

managed as hazardous chemical waste.[1]

Quantitative Data and Hazard Profile
While specific quantitative limits for AT7519 disposal are not defined, the following table

summarizes key information regarding its identity, solubility, and general hazard classification

based on related compounds.
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Parameter Data Source

Chemical Name

4-[(2,6-dichlorobenzoyl)amino]-

N-4-piperidinyl-1H-pyrazole-3-

carboxamide,

monohydrochloride

[1]

Molecular Formula C₁₆H₁₇Cl₂N₅O₂ • HCl Cayman Chemical

Solubility

DMSO: ~25 mg/mL, Ethanol:

~5 mg/mL, Dimethyl

Formamide: ~20 mg/mL

Cayman Chemical

Known Hazards

Biologically potent CDK

inhibitor. Should be considered

hazardous until further

information is available.[2]

Cayman Chemical

General Hazards for Related

Pyrazole Derivatives

Acute Toxicity (Oral), Skin

Irritation, Serious Eye Irritation,

Respiratory Irritation.[1]

[1]

Disposal Recommendation

Disposal must be made

according to official

regulations. Do not allow to

enter sewers/surface or ground

water.[1] Smaller quantities

may be disposable with

household waste, but this

should be verified with local

regulations.[1]

[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the essential steps for the proper disposal of AT7519 from a

laboratory setting. This procedure is based on general best practices for hazardous chemical

waste.
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1. Waste Segregation and Collection:

Collect all AT7519 waste, including pure compound, solutions, and contaminated materials

(e.g., pipette tips, gloves, weighing boats), in a designated, leak-proof, and clearly labeled

hazardous waste container.

Do not mix AT7519 waste with other types of chemical waste unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

2. Container Labeling:

Label the waste container clearly as "Hazardous Waste."

The label must include the full chemical name: "AT7519 (4-[(2,6-dichlorobenzoyl)amino]-N-4-

piperidinyl-1H-pyrazole-3-carboxamide)" and specify any solvents present in the waste.

Indicate the approximate concentration or quantity of AT7519 in the container.

3. Secure Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure the storage area is away from incompatible materials.

Keep the container tightly closed when not in use.

4. Arrangement for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup and disposal.

Provide the EHS office with all necessary information about the waste stream.

Do not attempt to dispose of AT7519 down the drain or in the regular trash unless explicitly

cleared for "small quantities" by your institution's EHS and local regulations.[1]

Visualizing Workflows and Mechanisms
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To further clarify the procedural steps and the compound's biological context, the following

diagrams are provided.

Step 1: Waste Collection

Step 2: Segregation & Labeling

Step 3: Secure Storage

Step 4: Final Disposal
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Click to download full resolution via product page

Caption: A workflow for the proper disposal of AT7519.
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Caption: The biological mechanism of action of AT7519.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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